Cas no 142905-27-9 (Koetjapic acid)

• Product Name: Koetjapic acid
• CAS No: 142905-27-9
• MF: C₃₀H₄₆O₄
• MW: 470.683849811554
• CID: 219989
• PubChem ID: 15513441
• Update Time: 2024-03-01

Koetjapic acid Chemical and Physical Properties

Names and Identifiers

• 1-Chrysenepropanoicacid,9-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-1,4a,4b,6a,9-pentamethyl-2-(1-methylethenyl)-,(1S,2S,4aR,4bS,6aS,9S,10aR,12aR)-
• 1-Chrysenepropanoic acid,9-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-1,4a,4b,6a,9-pentamethyl-2-(1-methylethenyl)-,[1S-(1a,2b,4ab,4ba,6ab,9b,10ab,12aa)]-
• 3,4-Secooleana-4(23),12-diene-3,29-dioicacid, (20b)-
• Koetjapic acid
• BDBM50250352
• (3S,4aR,6aR,7S,8S,10aR,10bS,12aS)-7-(2-carboxyethyl)-3,7,10a,10b,12a-pentamethyl-8-prop-1-en-2-yl-2,4,4a,6,6a,8,9,10,11,12-decahydro-1H-chrysene-3-carboxylic acid
• CHEBI:191779
• 3,4-seco-olean-4(23),12-diene-3,30-dioic acid
• DTXSID401317222
• CHEMBL495066
• 142905-27-9

• Inchi： 1S/C30H46O4/c1-19(2)20-10-13-30(7)23(28(20,5)12-11-24(31)32)9-8-21-22-18-27(4,25(33)34)15-14-26(22,3)16-17-29(21,30)6/h8,20,22-23H,1,9-18H2,2-7H3,(H,31,32)(H,33,34)/t20-,22-,23+,26+,27-,28-,29+,30+/m0/s1
• InChI Key： ASOUKQDZWGOCBR-ICSARBIRSA-N
• SMILES： OC([C@@]1(C)CC[C@]2(C)CC[C@]3(C)C(=CC[C@@H]4[C@@](C)(CCC(=O)O)[C@H](C(=C)C)CC[C@@]34C)[C@@H]2C1)=O

Computed Properties

• Exact Mass: 470.33960994g/mol
• Monoisotopic Mass: 470.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 934
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 7.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid acids